Glucose Metabolism
  • N-Oxalylglycine
    N-Oxalylglycine
    • Cat. No.:
    • B118758
    • CAS No.:
    • 148349-66-0
    • Molecular Formula:
    • C4H5NO5
    • Molecular Weight:
    • 147.09 g/mol
    Description
    N-oxalylglycine is an amino dicarboxylic acid that is iminodiacetic acid with an oxo substituent. It is used as an inhibitor of alpha-ketoglutarate dependent (EC 1.14.11.*) enzymes. It has a role as an EC 1.14.1...
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  • ML228
    ML228
    • Cat. No.:
    • B560111
    • CAS No.:
    • 1357171-62-0
    • Molecular Formula:
    • C27H21N5
    • Molecular Weight:
    • 415.5
    Description
    The hypoxia-inducible factor (HIF) transcription factors are members of the basic-helix-loop-helix (bHLH) family of transcription factors and play important roles in maintaining cellular oxygen homeostasis. HIF-...
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  • JNJ-42041935
    JNJ-42041935
    • Cat. No.:
    • B608221
    • CAS No.:
    • 1193383-09-3
    • Molecular Formula:
    • C12H6ClF3N4O3
    • Molecular Weight:
    • 346.65 g/mol
    Description
    JNJ-42041935 is a selective, 2-OG competitive, and reversible inhibitor of HIF-PH enzymes (pKis = 12.3, 51.3, and 22.4 nM for HIF-PH1, HIF-PH2, and HIF-PH3, respectively). It is >100-fold selective for HIF-PH co...
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  • Arnebin I
    Arnebin I
    • Cat. No.:
    • B1217516
    • CAS No.:
    • 5162-01-6
    • Molecular Formula:
    • C21H22O6
    • Molecular Weight:
    • 370.4 g/mol
    Description
    Dmask has been reported in Arnebia hispidissima with data available.
    RN given refers to unspecified stereoisomer;  structure given in first source
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  • Oltipraz
    Oltipraz
    • Cat. No.:
    • B1677276
    • CAS No.:
    • 64224-21-1
    • Molecular Formula:
    • C8H6N2S3
    • Molecular Weight:
    • 226.3 g/mol
    Description
    Oltipraz is a 1,2-dithiole that is 3H-1,2-dithiole-3-thione substituted at positions 4 and 5 by methyl and pyrazin-2-yl groups respectively. It has a role as an antineoplastic agent, an antimutagen, a protective...
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  • TM6008
    TM6008
    • Cat. No.:
    • B1682918
    • CAS No.:
    • Molecular Formula:
    • C21H17N5O3
    • Molecular Weight:
    • 387.4 g/mol
    Description
    TM6008 is a prolyl hydroxylase inhibitor that protects against cell death after hypoxia.
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  • TM6089
    TM6089
    • Cat. No.:
    • B1682919
    • CAS No.:
    • Molecular Formula:
    • C13H14N4O3S
    • Molecular Weight:
    • 306.34 g/mol
    Description
    TM6089 is an inhibitor of PHD that acts by stabilizing HIF activity in vitro.
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  • Acriflavine
    Acriflavine
    • Cat. No.:
    • B2520052
    • CAS No.:
    • 8048-52-0
    • Molecular Formula:
    • C27H25ClN6
    • Molecular Weight:
    • 469.0 g/mol
    Description
    3,6-Diamino-10-methylacridinium chloride mixt. with 3,6-acridinediamine. Fluorescent dye used as a local antiseptic and also as a biological stain. It intercalates into nucleic acids thereby inhibiting bacterial...
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  • Echinomycin
    Echinomycin
    • Cat. No.:
    • B7801832
    • CAS No.:
    • Molecular Formula:
    • C51H64N12O12S2
    • Molecular Weight:
    • 1101.3 g/mol
    Description
    Echinomycin is a cytotoxic polypeptide quinoxaline antibiotic isolated from Streptomyces echinatus that binds to DNA and inhibits RNA synthesis.
    Echinomycin is a polypeptide quinoxaline antineoplastic antibio...
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  • IOX5
    IOX5
    • Cat. No.:
    • B15567862
    • CAS No.:
    • Molecular Formula:
    • C17H19F3N4O2
    • Molecular Weight:
    • 368.35 g/mol
    Description
    IOX5 is a useful research compound. Its molecular formula is C17H19F3N4O2 and its molecular weight is 368.35 g/mol. The purity is usually 95%.
    BenchChem offers high-quality IOX5 suitable for many research a...
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